2-(3-Benzyloxyphenyl)-4-fluorobenzoic acid, 95%

• IUPAC Name: 4-fluoro-2-(3-phenylmethoxyphenyl)benzoic acid
• InChI: InChI=1S/C20H15FO3/c21-16-9-10-18(20(22)23)19(12-16)15-7-4-8-17(11-15)24-13-14-5-2-1-3-6-14/h1-12H,13H2,(H,22,23)
• InChI Key: DKUIYCFTLDRFBH-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)COC2=CC=CC(=C2)C3=C(C=CC(=C3)F)C(=O)O
• Molecular Formula: C20H15FO3
• DSSTOX Substance ID: DTXSID80692220
• Molecular Weight: 322.3 g/mol
• CAS RN: 1262006-78-9

Description

2-(3-Benzyloxyphenyl)-4-fluorobenzoic acid, 95% (2-BFB-95) is a chemical compound that is used in a variety of scientific research applications. It is a benzyloxybenzoic acid derivative that has a fluorobenzene ring. 2-BFB-95 is a useful tool for researchers due to its unique properties and its ability to be used in a variety of experiments.

Scientific Research Applications

2-(3-Benzyloxyphenyl)-4-fluorobenzoic acid, 95% has a variety of applications in scientific research. It has been used in studies related to the synthesis of new molecules, such as the synthesis of the novel compound 4-fluorobenzyloxybenzoic acid. It has also been used in studies related to the synthesis of peptides, such as the synthesis of the peptide Fmoc-D-Phe-OH. Additionally, it has been used in studies related to the synthesis of drugs, such as the synthesis of the drug loratadine.

Mechanism of Action

2-(3-Benzyloxyphenyl)-4-fluorobenzoic acid, 95% is believed to act by inhibiting the enzyme cyclooxygenase (COX), which is involved in the synthesis of prostaglandins. Inhibition of COX leads to the inhibition of prostaglandin synthesis and thus to the inhibition of inflammation. Additionally, 2-(3-Benzyloxyphenyl)-4-fluorobenzoic acid, 95% has been shown to act as an antioxidant, which may help to protect cells from damage caused by free radicals.
Biochemical and Physiological Effects
2-(3-Benzyloxyphenyl)-4-fluorobenzoic acid, 95% has been shown to have anti-inflammatory and antioxidant effects. In studies involving rats, 2-(3-Benzyloxyphenyl)-4-fluorobenzoic acid, 95% was found to reduce inflammation and oxidative stress in the rats’ lungs. Additionally, 2-(3-Benzyloxyphenyl)-4-fluorobenzoic acid, 95% has been found to reduce the levels of lipid peroxidation in the liver, which can help to protect the liver from damage caused by free radicals.

Advantages and Limitations for Lab Experiments

2-(3-Benzyloxyphenyl)-4-fluorobenzoic acid, 95% has several advantages for laboratory experiments. It is relatively easy to synthesize, and it is relatively stable in solution. Additionally, it has a relatively low toxicity, which makes it safe to use in experiments. However, 2-(3-Benzyloxyphenyl)-4-fluorobenzoic acid, 95% has some limitations for laboratory experiments. For example, it is not very soluble in water, which can make it difficult to use in certain experiments. Additionally, it is not very stable in acidic or basic solutions, which can limit its use in certain experiments.

Future Directions

There are several potential future directions for 2-(3-Benzyloxyphenyl)-4-fluorobenzoic acid, 95%. One potential direction is to use it as a drug delivery system. This could be achieved by encapsulating the compound in a polymer or lipid-based nanoparticle, which could then be used to deliver drugs to specific cells or tissues. Additionally, 2-(3-Benzyloxyphenyl)-4-fluorobenzoic acid, 95% could be used to develop new drugs or drug delivery systems. It could also be used to study the effects of oxidative stress on cells, or to study the role of COX inhibition in inflammation. Finally, it could be used to develop new methods for synthesizing compounds or peptides.

Synthesis Methods

2-(3-Benzyloxyphenyl)-4-fluorobenzoic acid, 95% is synthesized through a two-step process. In the first step, 3-benzyloxybenzoic acid is reacted with 4-fluorobenzene-1-sulfonyl chloride in the presence of a base, such as potassium carbonate, in order to form the desired product. In the second step, the product is purified by recrystallization in order to obtain the desired purity of 95%.